Cas no 58932-30-2 (2-(2-Aminoethoxy)benzamide)

• Product Name: 2-(2-Aminoethoxy)benzamide
• CAS No: 58932-30-2
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD09942613
• CID: 1004175
• Update Time: 2025-05-26

2-(2-Aminoethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Aminoethoxy)benzamide
• Benzamide, 2-(2-aminoethoxy)-
• LogP
• 2-(2-aminoethoxy)-benzamide
• 2,6-DIMETHYLTETRAHYDRO-4H-PYRAN-4-ONE
• HDOCYUANOWIHAQ-UHFFFAOYSA-N
• 5177AJ
• TRA0169636
• SY008286
• AB0062799
• AX8174242
• AB1001067

• MDL： MFCD09942613
• Inchi： 1S/C9H12N2O2/c10-5-6-13-8-4-2-1-3-7(8)9(11)12/h1-4H,5-6,10H2,(H2,11,12)
• InChI Key： HDOCYUANOWIHAQ-UHFFFAOYSA-N
• SMILES： O(CCN)C1C=CC=CC=1C(N)=O

Computed Properties

• Exact Mass: 180.09000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• XLogP3: -0.1
• Topological Polar Surface Area: 78.3

Experimental Properties

• Flash Point: 202.2℃
• PSA: 79.33000
• LogP: 1.70750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(2-Aminoethoxy)benzamide

2-(2-Aminoethoxy)benzamide

2-(2-Aminoethoxy)benzamide (CAS No. 58932-30-2) is a chemical compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines an aminoethoxy group attached to a benzamide moiety, making it a versatile building block for further chemical modifications. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, enhancing its accessibility for research and industrial purposes.

The benzamide group in 2-(2-Aminoethoxy)benzamide is known for its ability to participate in hydrogen bonding, which is a critical property in drug design. This feature allows the compound to interact with biological targets such as enzymes and receptors, making it a valuable tool in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting various diseases, including cancer and neurodegenerative disorders.

One of the most promising areas of research involving 2-(2-Aminoethoxy)benzamide is its role in the development of bioconjugates. By attaching this compound to biomolecules such as proteins or nucleic acids, scientists can create targeted delivery systems for drugs. For instance, studies have shown that bioconjugates incorporating 2-(2-Aminoethoxy)benzamide can enhance the stability and specificity of therapeutic agents, reducing off-target effects and improving treatment efficacy.

In addition to its pharmaceutical applications, 2-(2-Aminoethoxy)benzamide has also found utility in agrochemicals. Its ability to act as a plant growth regulator has been explored in recent studies, where it was shown to enhance crop yields under stress conditions such as drought or high salinity. This discovery highlights the compound's potential in sustainable agriculture, offering a natural alternative to synthetic growth hormones.

The synthesis of 2-(2-Aminoethoxy)benzamide has undergone significant improvements in recent years. Traditional methods involved multi-step reactions with low yields, but modern techniques utilizing catalytic asymmetric synthesis have streamlined the process. These advancements not only reduce production costs but also minimize environmental impact, aligning with current trends toward green chemistry.

Furthermore, the structural flexibility of 2-(2-Aminoethoxy)benzamide makes it an ideal candidate for polymer chemistry. Researchers have successfully incorporated this compound into polymeric materials, resulting in materials with enhanced mechanical properties and biocompatibility. These polymers are being investigated for use in biomedical devices and tissue engineering applications.

Recent studies have also focused on the photophysical properties of 2-(2-Aminoethoxy)benzamide, exploring its potential in optoelectronic devices. The compound's ability to emit fluorescence under specific conditions makes it a candidate for applications in sensors and imaging technologies. This dual functionality—combining chemical versatility with optical properties—underscores its broad utility across multiple disciplines.

In conclusion, 2-(2-Aminoethoxy)benzamide (CAS No. 58932-30-2) is a multifaceted compound with diverse applications spanning pharmaceuticals, agriculture, materials science, and optoelectronics. Its unique chemical structure and functional groups make it a valuable tool for researchers seeking innovative solutions across these fields. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.